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Compound of Interest

Compound Name: Crizotinib

Cat. No.: B193316

Essential Safety Protocols for Handling
Crizotinib

Crizotinib is classified as a hazardous drug, necessitating stringent safety protocols to protect
laboratory personnel from potential health risks.[1][2][3] Occupational exposure can lead to
adverse effects, including allergic skin reactions, serious eye irritation, and potential genetic
defects.[4][5][6][7] Adherence to the following guidelines for personal protective equipment

(PPE), handling, and disposal is critical to minimize exposure and ensure a safe research
environment.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the primary barrier between the researcher and the
hazardous substance.[3][8][9] All personnel who handle Crizotinib are responsible for
understanding and adhering to these PPE protocols.[10] The required PPE varies based on the
specific task being performed.
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1Gloves: Wear chemotherapy-tested nitrile gloves.[1] They must be powder-free with a
minimum thickness of 4 mil.[1] Always wear two pairs, with the inner glove tucked under the
gown cuff and the outer glove pulled over the cuff.[11] Gloves must be inspected for defects
before use and changed immediately if contaminated or damaged.[11][12] 2Gown: Gowns must
be disposable, resistant to permeability (poly-coated is recommended), have a solid front, long
sleeves, and tight-fitting elastic or knit cuffs.[11][13][14] Cloth lab coats are prohibited as they
can absorb and retain the hazardous drug.[10] 3C-PEC: Containment Primary Engineering
Control, such as a Class | or 1l Biological Safety Cabinet (BSC) or a Containment Ventilated
Enclosure (CVE).[10][13]

Procedural Guidance: Handling and Disposal

1. Engineering Controls and Work Practices
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» Ventilation: All manipulations of Crizotinib, especially those that could generate dust or
aerosols (e.g., weighing, preparing solutions from powder), must be performed within a
certified C-PEC, such as a chemical fume hood or a Class Il BSC.[1][10]

o Work Surface: Work should be performed on a disposable, plastic-backed absorbent pad to
contain any minor spills. This pad should be disposed of as hazardous waste after the
procedure.[1]

o Hygiene: Always wash hands thoroughly with soap and water after handling Crizotinib and
before leaving the laboratory.[1][5][12]

2. Step-by-Step PPE Donning and Doffing Procedure To prevent cross-contamination, PPE
must be put on (donned) and taken off (doffed) in a specific order in a designated area.

e Donning Sequence:
o Don shoe covers and hair covers.
o Perform hand hygiene.
o Don the inner pair of gloves.
o Don the impervious gown, ensuring complete coverage.
o Don the outer pair of gloves, pulling the cuffs over the gown's cuffs.
o Don eye and face protection.
o Don respiratory protection (if required).
» Doffing Sequence (in the C-PEC or designated area):

o Remove the outer pair of gloves. Turn them inside out as you remove them and dispose of
them in a hazardous waste container.

o Remove the gown, folding it in on itself to contain any surface contamination. Dispose of it
in the hazardous waste container.
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o Exit the immediate work area.

o Remove shoe covers and hair covers.

o Perform hand hygiene.

o Remove eye and face protection.

o Remove the inner pair of gloves.

o Perform thorough hand hygiene.

. Spill Management Plan Immediate and correct response to a spill is crucial to prevent

exposure.

4.

Alert: Alert personnel in the immediate area. For large spills, evacuate non-essential
personnel.[15][16]

Contain: Use a hazardous drug spill kit to contain the spill.[13]
PPE: Don the appropriate PPE for spill cleanup as detailed in the table above.
Cleanup:

o For powders, gently cover with a damp cloth or use a HEPA-filtered vacuum.[15] Do not
dry sweep.

o For liquids, use absorbent pads from the spill kit.
Decontaminate: Clean the spill area thoroughly.

Dispose: Place all cleanup materials (absorbent pads, contaminated PPE) into a labeled
hazardous waste container.[15][16]

Waste Disposal Plan All materials contaminated with Crizotinib are considered hazardous

waste.

Segregation: Do not mix hazardous waste with regular trash.[6]
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e Containers:

o Sharps: Syringes and other sharps must be placed in a designated, puncture-proof
hazardous sharps container.[1]

o Non-Sharps: Contaminated PPE (gloves, gowns, shoe covers), vials, and lab materials
should be collected in thick, leak-proof plastic bags or sealed containers clearly labeled as
"Hazardous Drug Waste".[1][5][13][15]

o Disposal: All waste must be disposed of through an approved hazardous waste disposal
facility according to institutional and regulatory guidelines.[5]

Caption: Workflow for PPE selection and use when handling Crizotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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